1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane

• IUPAC Name: 1-(2-methylsulfanylpyrimidin-4-yl)-1,4-diazepane
• InChI: InChI=1S/C10H16N4S/c1-15-10-12-5-3-9(13-10)14-7-2-4-11-6-8-14/h3,5,11H,2,4,6-8H2,1H3
• InChI Key: LPEDINDJRXVIFQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)N2CCCNCC2
• Molecular Formula: C10H16N4S
• Molecular Weight: 224.33 g/mol

Description

1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane is a heterocyclic compound featuring a pyrimidine ring substituted with a methylsulfanyl group at position 2 and a [1,4]diazepane ring at position 3. This compound is of interest in medicinal chemistry due to its structural similarity to kinase inhibitors and other bioactive molecules .

Preparation Methods

The synthesis of 1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane involves several steps. One common synthetic route includes the reaction of 2-methylsulfanyl-pyrimidine with 1,4-diazepane under specific conditions . The reaction typically requires a catalyst and may involve heating to facilitate the formation of the desired product . Industrial production methods may involve optimization of reaction conditions to increase yield and purity, such as adjusting temperature, pressure, and reaction time .

Chemical Reactions Analysis

1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, catalysts such as palladium or platinum, and specific temperatures and pressures to optimize the reaction . Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound has been studied for its potential antimicrobial and anti-inflammatory properties.

Medicine: Research has shown that derivatives of this compound may have potential as therapeutic agents for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects . For example, it may inhibit the activity of certain enzymes involved in inflammation, thereby reducing inflammatory responses .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Pyrimidine Ring

1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane hydrochloride

• Structural Difference : Addition of a chlorine atom at position 6 of the pyrimidine ring.
• The hydrochloride salt improves solubility for pharmacological applications .

1-(4-Methoxypyrimidin-2-yl)-1,4-diazepane

• Structural Difference : Methoxy group at position 4 and diazepane at position 2 (substitution pattern inverted compared to the target compound).
• Impact : The methoxy group is less electron-withdrawing than methylsulfanyl, altering electronic distribution. Predicted collision cross-section (CCS) values for its adducts range from 147.3–157.5 Ų, suggesting moderate steric bulk .

1-[2-(4-Chlorophenyl)-6-methylpyrimidin-4-yl]-1,4-diazepane

• Structural Difference : 4-Chlorophenyl group at position 2 and methyl group at position 6 of the pyrimidine.
• This compound has a molecular weight of 302.8 g/mol and a GI50 value in tumor cell growth inhibition assays comparable to CDK9 inhibitors .

Diazepane Modifications

1-(Oxan-4-yl)-1,4-diazepane

• Structural Difference : Replacement of the pyrimidine ring with a tetrahydropyran (oxane) group.
• Impact: The oxygen atom in oxane introduces hydrogen-bonding capacity, contrasting with the sulfur-mediated interactions in the target compound.

(1,4-Diazepan-1-yl)-ethanone Derivatives

• Example : Compounds 12s–u from .
• Structural Difference: Bulky (1,4-diazepan-1-yl)-ethanone substituents at the meta-position of aniline.
• Impact: These derivatives exhibit >80-fold selectivity for CDK9 over CDK2, with GI50 values of 0.33–0.64 μM in tumor cell lines. The ethanone group likely enhances steric complementarity with CDK9’s ATP-binding pocket .

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight (g/mol)	Key Substituents	Predicted CCS (Ų) [M+H]+	Notable Bioactivity
Target Compound	~252.4	2-MeS, 4-diazepane	N/A	Kinase inhibition (inferred)
1-(4-Methoxypyrimidin-2-yl)-1,4-diazepane	209.1	4-OMe, 2-diazepane	147.3	Anti-inflammatory (IC50 11.6 μM)
1-[2-(4-Cl-Ph)-6-Me-pyrimidin-4-yl]-1,4-diazepane	302.8	2-(4-Cl-Ph), 6-Me	N/A	Tumor cell growth inhibition
Compound 12u ()	~350.4	Aniline + diazepan-1-yl-ethanone	N/A	CDK9 inhibition (GI50 0.42 μM)

Biological Activity

1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane is a compound that has garnered attention in pharmaceutical research due to its potential biological activities. This article reviews the biological properties of this compound, including its synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C10H16N4S
• Molecular Weight : 224.33 g/mol
• CAS Number : 1353987-12-8

Antimicrobial Properties

Recent studies have highlighted the antimicrobial efficacy of pyrimidine derivatives, including 1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane. Research indicates that compounds with similar structures exhibit significant activity against various bacterial strains, particularly those that form biofilms, such as Staphylococcus aureus.

Compound	Minimum Inhibitory Concentration (MIC)	Target Organism
24DC5FP	50 µg/mL	S. aureus
1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane	TBD	TBD

The exact MIC for 1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane is yet to be determined; however, its structural analogs have shown promising results in inhibiting bacterial growth and biofilm formation.

Anticancer Activity

Pyrimidine derivatives are also known for their anticancer properties. A study explored the synthesis of chloroethyl pyrimidine nucleosides and their effects on cell proliferation in cancer cell lines. The findings suggest that modifications in the pyrimidine structure can enhance cytotoxicity against cancer cells.

The mechanism by which 1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane exerts its biological effects may involve:

• Inhibition of nucleic acid synthesis.
• Disruption of bacterial cell wall integrity.
• Modulation of signaling pathways involved in cell proliferation and apoptosis.

Study on Antimicrobial Efficacy

A recent study investigated the antibiofilm activity of halogenated pyrimidines against S. aureus. While this study did not focus specifically on 1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane, it provides insights into the potential mechanisms and efficacy of similar compounds:

"The three active compounds identified significantly reduced biofilm formation and bacterial virulence" .

This suggests that further research into 1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane could yield valuable data regarding its effectiveness against resistant bacterial strains.